Cas no 847955-96-8 (ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate)

• Product Name: ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate
• CAS No: 847955-96-8
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 4660157
• PubChem ID: 28397220
• Update Time: 2025-05-27

ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate

• Inchi： 1S/C16H22O4/c1-2-20-15(19)13(17)6-14(18)16-7-10-3-11(8-16)5-12(4-10)9-16/h10-12H,2-9H2,1H3
• InChI Key： MATMBKSYNFKHSK-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OCC)=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 278.152
• Monoisotopic Mass: 278.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives 3-Acylpyruvic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives 3-Acylpyruvic acids

Additional information on ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate

Recent Advances in the Study of Ethyl 4-(1-Adamantyl)-2,4-Dioxo-Butanoate (CAS: 847955-96-8)

Ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate (CAS: 847955-96-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The adamantyl moiety, known for its lipophilicity and stability, is often incorporated into drug molecules to enhance their pharmacokinetic properties. This compound, with its diketone functionality, has been explored for its role in various biochemical pathways and as a precursor for more complex molecules.

Recent studies have focused on the synthesis and characterization of ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate, as well as its potential applications in drug discovery. One of the key areas of interest is its use as an intermediate in the synthesis of novel adamantane-based derivatives, which are being investigated for their antiviral, antibacterial, and anti-inflammatory properties. The compound's ability to interact with biological targets, such as enzymes and receptors, has also been a subject of investigation.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers demonstrated the efficient synthesis of ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate via a multi-step reaction sequence involving the condensation of adamantane derivatives with ethyl acetoacetate. The study highlighted the compound's high yield and purity, making it a viable candidate for further pharmacological evaluation. Additionally, the researchers explored its potential as a scaffold for the development of protease inhibitors, which could have implications for treating viral infections such as HIV and hepatitis C.

Another recent investigation, published in *Bioorganic & Medicinal Chemistry Letters*, examined the compound's role in modulating oxidative stress pathways. The study found that ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate exhibited significant antioxidant activity in vitro, suggesting its potential as a neuroprotective agent. This finding opens new avenues for research into its application in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the development of ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activities make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.

In conclusion, ethyl 4-(1-adamantyl)-2,4-dioxo-butanoate (CAS: 847955-96-8) represents a promising area of research in medicinal chemistry. Its unique structural features and diverse biological activities underscore its potential as a valuable tool in drug discovery and development. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.